Cas no 57422-02-3 (Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1))

Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1) structure
57422-02-3 structure
Product name:Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)
CAS No:57422-02-3
MF:C16H13NO2.CLH
MW:251.27992
CID:386024
PubChem ID:24195346

Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)
    • 5-(4-methoxyphenoxy)isoquinoline,hydrochloride
    • CTK1H4828
    • NSC180257
    • NSC-180257
    • DTXSID80638628
    • 57422-02-3
    • 5-(4-Methoxyphenoxy)isoquinoline--hydrogen chloride (1/1)
    • Inchi: InChI=1S/C16H13NO2.ClH/c1-18-13-5-7-14(8-6-13)19-16-4-2-3-12-11-17-10-9-15(12)16;/h2-11H,1H3;1H
    • InChI Key: BUSCTBCDVMXPKU-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)OC2=CC=CC3=C2C=CN=C3.Cl

Computed Properties

  • Exact Mass: 251.09469
  • Monoisotopic Mass: 287.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35
  • LogP: 4.83770

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